Benzo(a)anthracene-10,11-diol, 8,9,10,11-tetrahydro-, trans-

• CAS No.: 94903-89-6
• Molecular Formula: C18H16O2
• Molecular Weight: 264.3 g/mol
• IUPAC Name: (10S,11S)-8,9,10,11-tetrahydrobenzo[a]anthracene-10,11-diol
• InChI: InChI=1S/C18H16O2/c19-17-8-7-13-9-12-6-5-11-3-1-2-4-14(11)15(12)10-16(13)18(17)20/h1-6,9-10,17-20H,7-8H2/t17-,18-/m0/s1
• InChI Key: AHPAJDVZNLKJAB-ROUUACIJSA-N
• Isomeric SMILES: C1CC2=C(C=C3C(=C2)C=CC4=CC=CC=C43)[C@@H]([C@H]1O)O
• Canonical SMILES: C1CC2=C(C=C3C(=C2)C=CC4=CC=CC=C43)C(C1O)O

Description

Benzo(a)anthracene-10,11-diol, 8,9,10,11-tetrahydro-, trans- is a polycyclic aromatic hydrocarbon derivative. It is a stereoisomeric compound with significant interest in scientific research due to its interactions with DNA and potential carcinogenic properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzo(a)anthracene-10,11-diol, 8,9,10,11-tetrahydro-, trans- typically involves the dihydroxylation of benzo(a)anthracene. This process can be achieved through the use of osmium tetroxide (OsO4) as a catalyst in the presence of a co-oxidant such as N-methylmorpholine N-oxide (NMO) . The reaction is carried out under mild conditions, usually at room temperature, to ensure the formation of the desired diol.

Industrial Production Methods

Industrial production methods for this compound are not well-documented, likely due to its primary use in research rather than commercial applications. the synthetic route mentioned above can be scaled up for larger production if necessary.

Chemical Reactions Analysis

Types of Reactions

Benzo(a)anthracene-10,11-diol, 8,9,10,11-tetrahydro-, trans- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form epoxides and other oxidized derivatives.

Reduction: Reduction reactions can convert the diol to its corresponding hydrocarbon.

Substitution: Electrophilic substitution reactions can occur at the aromatic rings.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) is a typical method.

Substitution: Friedel-Crafts alkylation and acylation reactions using aluminum chloride (AlCl3) as a catalyst are common.

Major Products

The major products formed from these reactions include epoxides, reduced hydrocarbons, and substituted aromatic compounds .

Scientific Research Applications

Benzo(a)anthracene-10,11-diol, 8,9,10,11-tetrahydro-, trans- has several scientific research applications:

Chemistry: It is used to study the mechanisms of polycyclic aromatic hydrocarbon reactions and their interactions with various reagents.

Biology: The compound is studied for its interactions with DNA and its potential mutagenic and carcinogenic effects.

Medicine: Research focuses on its role in cancer development and its potential as a biomarker for exposure to carcinogenic polycyclic aromatic hydrocarbons.

Industry: While not widely used industrially, it serves as a model compound for studying the environmental impact of polycyclic aromatic hydrocarbons.

Mechanism of Action

The mechanism by which Benzo(a)anthracene-10,11-diol, 8,9,10,11-tetrahydro-, trans- exerts its effects involves its interaction with DNA. The compound forms non-covalent, intercalative complexes with DNA, which can lead to covalent binding and potential mutagenic effects . The molecular targets include DNA bases, and the pathways involved are related to DNA damage and repair mechanisms .

Comparison with Similar Compounds

Similar Compounds

Benzo(a)pyrene: Another polycyclic aromatic hydrocarbon with similar carcinogenic properties.

Benzo(e)pyrene: Similar in structure but with different reactivity and biological effects.

Chrysene: A polycyclic aromatic hydrocarbon with fewer rings and different biological activity.

Uniqueness

Benzo(a)anthracene-10,11-diol, 8,9,10,11-tetrahydro-, trans- is unique due to its specific stereochemistry and its ability to form stable intercalative complexes with DNA . This property makes it particularly useful for studying the mechanisms of DNA interaction and the resulting biological effects .